Cas no 1178174-61-2 (3-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one)

• Product Name: 3-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one
• CAS No: 1178174-61-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 4775195
• Update Time: 2025-06-08

3-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-(3,6-dihydro-4-phenyl-1(2H)-pyridinyl)-
• 3-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one

• Inchi： 1S/C14H18N2O/c15-9-6-14(17)16-10-7-13(8-11-16)12-4-2-1-3-5-12/h1-5,7H,6,8-11,15H2
• InChI Key： LMKQXRWPXZQVLP-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)=CC1)(=O)CCN

Additional information on 3-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one

3-Amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one: A Comprehensive Overview

The compound with CAS No. 1178174-61-2, known as 3-amino-1-(4-phenyl-1,2,3,6-tetrahydropyridin-1-yl)propan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a tetrahydropyridine ring system. The tetrahydropyridine moiety is a well-known scaffold in medicinal chemistry due to its versatility and ability to interact with various biological targets. The phenyl group attached to the tetrahydropyridine ring adds further complexity and potential for bioactivity.

Recent studies have highlighted the potential of 3-amino-tetrahydropyridine derivatives in drug discovery. Researchers have explored the compound's ability to modulate ion channels, particularly calcium channels, which are critical in cardiovascular and neurological diseases. The amino group in the molecule plays a crucial role in hydrogen bonding interactions, making it a promising candidate for developing agents targeting these channels.

The synthesis of 3-amino-1-(4-phenyl-tetrahydropyridinyl)propanone involves a multi-step process that includes the formation of the tetrahydropyridine ring followed by functionalization with the amino and phenyl groups. This approach ensures high yields and purity, which are essential for downstream applications. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, reducing production time and costs.

In terms of biological activity, this compound has shown potential in anti-inflammatory and antioxidant assays. The phenyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. This property is particularly advantageous in drug delivery systems where membrane permeability is a critical factor.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of 3-amino-tetrahydropyridine derivatives with various protein targets. Molecular docking studies have revealed that the compound can bind effectively to GABA receptors, suggesting its potential role in treating neurological disorders such as epilepsy and anxiety.

The development of 3-amino-propanone derivatives has also opened new avenues in agrochemicals. Studies indicate that these compounds can act as plant growth regulators, promoting root development and enhancing stress tolerance in crops. This application underscores the versatility of tetrahydropyridine-based compounds beyond traditional pharmaceutical uses.

In conclusion, 3-amino-1-(4-phenyl-tetrahydropyridinyl)propanone (CAS No. 1178174-61-2) is a versatile molecule with diverse applications in medicine and agriculture. Its unique structure and bioactivity make it a valuable tool for researchers exploring new therapeutic strategies and agricultural solutions. Continued research into this compound will undoubtedly yield further insights into its potential uses and mechanisms of action.